4-[(1-hydroxycyclohexyl)ethynyl]-N-(4-pyridinylmethyl)benzamide

• IUPAC Name: 4-[2-(1-hydroxycyclohexyl)ethynyl]-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C21H22N2O2/c24-20(23-16-18-9-14-22-15-10-18)19-6-4-17(5-7-19)8-13-21(25)11-2-1-3-12-21/h4-7,9-10,14-15,25H,1-3,11-12,16H2,(H,23,24)
• InChI Key: ZNUBYTVKJHAOJO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#CC2=CC=C(C=C2)C(=O)NCC3=CC=NC=C3)O
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

4-[(1-hydroxycyclohexyl)ethynyl]-N-(4-pyridinylmethyl)benzamide is a compound of interest in the field of organic chemistry and medicinal chemistry, characterized by its unique molecular framework. The compound’s relevance spans various applications, primarily driven by its structural and chemical properties, which enable specific interactions at the molecular level.

Synthesis Analysis

The synthesis of similar compounds involves strategic functionalization of aromatic systems, employing reactions like the Bischler-Napieralski reaction to form cyclic structures or direct amidation techniques for incorporating the benzamide moiety. Approaches might include stepwise reactions starting from basic aromatic or aliphatic units, employing catalysts and specific reagents to achieve the desired structural complexity and functionality (Browne, Skelton, & White, 1981).

Molecular Structure Analysis

The molecular structure of benzamide derivatives, including compounds with complex substituents, is often elucidated using techniques such as X-ray crystallography. This analysis reveals configurations, stereochemistry, and intermolecular interactions critical for understanding the compound's behavior in biological systems or chemical reactions (Browne, Skelton, & White, 1981).

Chemical Reactions and Properties

Benzamide compounds engage in various chemical reactions, highlighting their reactivity and potential for further functionalization. For instance, reactions with alcohols and nitrogen-containing nucleophiles can lead to diverse derivatives, showcasing the versatility of the benzamide core in synthetic chemistry (Murad'yan, Zolotovskova, & Koblik, 1990).